Cas no 62315-06-4 (3-Pyridinecarboxamide, N-[2-fluoro-4-(trifluoromethyl)phenyl]-)

• Product name: 3-Pyridinecarboxamide, N-[2-fluoro-4-(trifluoromethyl)phenyl]-
• CAS No: 62315-06-4
• MF: C₁₃H₈F₄N₂O
• MW: 284.209036827087
• CID: 449613
• PubChem ID: 71387605

3-Pyridinecarboxamide, N-[2-fluoro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[2-fluoro-4-(trifluoromethyl)phenyl]-
• N-[2-fluoro-4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• 62315-06-4
• DTXSID20809719

• Inchi： InChI=1S/C13H8F4N2O/c14-10-6-9(13(15,16)17)3-4-11(10)19-12(20)8-2-1-5-18-7-8/h1-7H,(H,19,20)
• InChI Key： IFROJANTRAKBDC-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C(=O)NC2=C(C=C(C=C2)C(F)(F)F)F

Computed Properties

• Exact Mass: 284.05734
• Monoisotopic Mass: 284.05727553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 41.99